Cas no 131274-16-3 (1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione)

1-2-(2-Aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione is a functionalized maleimide derivative with a reactive amine-terminated spacer. Its key advantage lies in its bifunctional reactivity: the maleimide group readily undergoes Michael addition with thiols, while the primary amine enables conjugation with carboxyl or other electrophilic groups via amide bond formation. This compound is particularly useful in bioconjugation and polymer chemistry, offering controlled crosslinking capabilities. The ethylene glycol spacer enhances solubility in aqueous and organic media, improving reaction efficiency. Its stability under mild conditions makes it suitable for applications in peptide modification, surface functionalization, and the synthesis of advanced biomaterials. The product is typically handled under inert conditions to preserve reactivity.

1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione structure

131274-16-3 structure

Product Name:1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:131274-16-3

MF:C₈H₁₂N₂O₃

MW:184.192481994629

CID:3165825

PubChem ID:53691548

Update Time:2025-05-22

1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione
- 131274-16-3
- SCHEMBL7943421
- SB75239
- 1-[2-(2-aminoethoxy)ethyl]pyrrole-2,5-dione
- CS-0184657
- 1-(2-(2-aminoethoxy)ethyl)-1H-pyrrole-2,5-dione
- 1-[2-(2-Aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
- EN300-151855
- 1H-Pyrrole-2,5-dione, 1-[2-(2-aminoethoxy)ethyl]-
- DB-111109
- Inchi： 1S/C8H12N2O3/c9-3-5-13-6-4-10-7(11)1-2-8(10)12/h1-2H,3-6,9H2
- InChI Key： BNOJEMQYBHYBBX-UHFFFAOYSA-N
- SMILES： O(CCN)CCN1C(C=CC1=O)=O

Computed Properties

Exact Mass: 184.08479225Da
Monoisotopic Mass: 184.08479225Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 72.6Å²

1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-151855-0.05g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	0.05g	$1236.0	2023-06-08
Enamine	EN300-151855-0.1g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	0.1g	$1295.0	2023-06-08
Enamine	EN300-151855-0.25g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	0.25g	$1354.0	2023-06-08
Enamine	EN300-151855-0.5g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	0.5g	$1412.0	2023-06-08
Enamine	EN300-151855-1.0g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	1g	$1472.0	2023-06-08
Enamine	EN300-151855-2.5g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	2.5g	$2884.0	2023-06-08
Enamine	EN300-151855-5.0g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	5g	$4267.0	2023-06-08
Enamine	EN300-151855-10.0g	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	10g	$6328.0	2023-06-08
Enamine	EN300-151855-50mg	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	50mg	$1236.0	2023-09-27
Enamine	EN300-151855-100mg	1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	131274-16-3	100mg	$1295.0	2023-09-27